Cas no 2228310-82-3 (5-methoxy-1,3-dimethyl-1H-pyrazol-4-ol)

• Product Name: 5-methoxy-1,3-dimethyl-1H-pyrazol-4-ol
• CAS No: 2228310-82-3
• MF: C₆H₁₀N₂O₂
• MW: 142.155801296234
• CID: 6423199
• PubChem ID: 165616438
• Update Time: 2025-11-06

5-methoxy-1,3-dimethyl-1H-pyrazol-4-ol Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-1,3-dimethyl-1H-pyrazol-4-ol
• 2228310-82-3
• EN300-1801391

• Inchi： 1S/C6H10N2O2/c1-4-5(9)6(10-3)8(2)7-4/h9H,1-3H3
• InChI Key： BDSPCZHLOMOMDH-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(C)=NN1C)O

Computed Properties

• Exact Mass: 142.074227566g/mol
• Monoisotopic Mass: 142.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 47.3Ų

Additional information on 5-methoxy-1,3-dimethyl-1H-pyrazol-4-ol

Recent Advances in the Study of 2228310-82-3 and 5-methoxy-1,3-dimethyl-1H-pyrazol-4-ol in Chemical Biology and Pharmaceutical Research

The chemical compound with the identifier 2228310-82-3 and the product 5-methoxy-1,3-dimethyl-1H-pyrazol-4-ol have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are being investigated for their potential applications in drug development, particularly due to their unique structural properties and biological activities. This research brief aims to provide an overview of the latest findings related to these compounds, highlighting their synthesis, mechanisms of action, and potential therapeutic benefits.

Recent studies have focused on the synthesis and optimization of 2228310-82-3, a compound that has shown promise in modulating specific biological pathways. Researchers have employed advanced synthetic techniques to improve the yield and purity of this compound, which is critical for its further application in preclinical and clinical studies. Concurrently, 5-methoxy-1,3-dimethyl-1H-pyrazol-4-ol has been studied for its role as a key intermediate in the synthesis of more complex molecules with potential pharmacological activities.

One of the most notable findings is the potential of 2228310-82-3 to act as an inhibitor of certain enzymes involved in inflammatory and oncogenic pathways. In vitro and in vivo studies have demonstrated its efficacy in reducing inflammation and inhibiting tumor growth, suggesting its potential as a lead compound for the development of new anti-inflammatory and anticancer drugs. Similarly, 5-methoxy-1,3-dimethyl-1H-pyrazol-4-ol has been explored for its antioxidant properties, which could be leveraged in the treatment of oxidative stress-related diseases.

The mechanisms underlying the biological activities of these compounds are being elucidated through a combination of computational modeling and experimental approaches. Molecular docking studies have revealed that 2228310-82-3 can bind to specific active sites of target proteins, thereby modulating their function. On the other hand, 5-methoxy-1,3-dimethyl-1H-pyrazol-4-ol has been shown to interact with reactive oxygen species (ROS), neutralizing them and preventing cellular damage.

Despite these promising findings, challenges remain in the development of these compounds into viable therapeutic agents. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Current efforts are focused on structural modifications to enhance their pharmacokinetic and pharmacodynamic properties while minimizing adverse effects.

In conclusion, the compounds 2228310-82-3 and 5-methoxy-1,3-dimethyl-1H-pyrazol-4-ol represent exciting avenues for future research in chemical biology and pharmaceutical sciences. Their unique properties and biological activities make them valuable candidates for drug development, particularly in the areas of inflammation, cancer, and oxidative stress. Continued investigation into their mechanisms of action and optimization of their chemical structures will be crucial for translating these findings into clinical applications.